3-(2-fluorophenyl)-N-[2-(methylthio)phenyl]-4,5-dihydro-5-isoxazolecarboxamide

• IUPAC Name: 3-(2-fluorophenyl)-N-(2-methylsulfanylphenyl)-4,5-dihydro-1,2-oxazole-5-carboxamide
• InChI: InChI=1S/C17H15FN2O2S/c1-23-16-9-5-4-8-13(16)19-17(21)15-10-14(20-22-15)11-6-2-3-7-12(11)18/h2-9,15H,10H2,1H3,(H,19,21)
• InChI Key: CQBVFOSBWRHLMH-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC=C1NC(=O)C2CC(=NO2)C3=CC=CC=C3F
• Molecular Formula: C17H15FN2O2S
• Molecular Weight: 330.4 g/mol

Description

3-(2-fluorophenyl)-N-[2-(methylthio)phenyl]-4,5-dihydro-5-isoxazolecarboxamide, also known as FITM, is a chemical compound with potential therapeutic applications. FITM belongs to the class of isoxazolecarboxamides and is a selective inhibitor of fatty acid transport protein 4 (FATP4). FATP4 is a protein that plays a critical role in the uptake and transport of long-chain fatty acids into cells.

Mechanism of Action

3-(2-fluorophenyl)-N-[2-(methylthio)phenyl]-4,5-dihydro-5-isoxazolecarboxamide is a selective inhibitor of FATP4, which is a protein that plays a critical role in the uptake and transport of long-chain fatty acids into cells. By inhibiting FATP4, this compound reduces the uptake of long-chain fatty acids into cells, which can help to reduce inflammation and improve metabolic function. This compound has been found to inhibit the uptake of long-chain fatty acids in adipocytes and hepatocytes, which are two key cell types involved in the regulation of lipid metabolism.
Biochemical and Physiological Effects:
This compound has been found to have a number of biochemical and physiological effects. It has been shown to reduce the expression of pro-inflammatory cytokines and chemokines in adipose tissue, which can help to reduce inflammation associated with obesity. This compound has also been found to reduce body weight gain and improve glucose tolerance in obese mice. These effects are likely due to the inhibition of FATP4, which reduces the uptake of long-chain fatty acids into cells and improves metabolic function.

Advantages and Limitations for Lab Experiments

3-(2-fluorophenyl)-N-[2-(methylthio)phenyl]-4,5-dihydro-5-isoxazolecarboxamide has several advantages for lab experiments. It is a selective inhibitor of FATP4, which makes it a useful tool for studying the role of this protein in lipid metabolism. This compound has also been shown to have anti-inflammatory and anti-obesity effects, which can help to reduce inflammation and improve metabolic function in animal models. However, there are some limitations to the use of this compound in lab experiments. It is a relatively new compound, and its long-term effects and safety have not been fully established. Additionally, the optimal dose and duration of treatment with this compound have not been determined.

Future Directions

There are several future directions for research on 3-(2-fluorophenyl)-N-[2-(methylthio)phenyl]-4,5-dihydro-5-isoxazolecarboxamide. One area of research is to further investigate the anti-inflammatory and anti-obesity effects of this compound in animal models. This could include studies on the effects of this compound on insulin resistance, lipid metabolism, and inflammation in different tissues. Another area of research is to investigate the potential therapeutic applications of this compound in humans. This could include clinical trials to evaluate the safety and efficacy of this compound as a treatment for obesity-related inflammation and metabolic disorders. Additionally, further research is needed to optimize the synthesis and purification of this compound to improve its yield and purity.

Scientific Research Applications

3-(2-fluorophenyl)-N-[2-(methylthio)phenyl]-4,5-dihydro-5-isoxazolecarboxamide has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory and anti-obesity effects in animal models. This compound has been found to reduce the expression of pro-inflammatory cytokines and chemokines in adipose tissue, which can help to reduce inflammation associated with obesity. This compound has also been found to reduce body weight gain and improve glucose tolerance in obese mice. These findings suggest that this compound may have potential as a treatment for obesity-related inflammation and metabolic disorders.